Cas no 1806053-21-3 (3-Cyano-5-nitro-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine)

• Product Name: 3-Cyano-5-nitro-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine
• CAS No: 1806053-21-3
• MF: C₈HF₆N₃O₃
• MW: 301.10226225853
• CID: 4927633
• Update Time: 2025-06-07

3-Cyano-5-nitro-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-5-nitro-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine

• Inchi： 1S/C8HF6N3O3/c9-7(10,11)6-3(1-15)5(20-8(12,13)14)4(2-16-6)17(18)19/h2H
• InChI Key： MVHJMECNYFECJG-UHFFFAOYSA-N
• SMILES： FC(C1C(C#N)=C(C(=CN=1)[N+](=O)[O-])OC(F)(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 422
• XLogP3: 2.5
• Topological Polar Surface Area: 91.7

Additional information on 3-Cyano-5-nitro-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine

Introduction to 3-Cyano-5-nitro-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine (CAS No. 1806053-21-3)

3-Cyano-5-nitro-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine, identified by the CAS number 1806053-21-3, is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine class, a family of nitrogen-containing heterocycles that are widely recognized for their diverse biological activities and pharmacological potential. The structural features of 3-Cyano-5-nitro-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine, including its cyano, nitro, trifluoromethoxy, and trifluoromethyl substituents, contribute to its unique chemical properties and make it a valuable scaffold for the development of novel therapeutic agents.

The presence of multiple fluorine atoms in the molecule introduces electron-withdrawing effects, which can modulate the reactivity and binding affinity of the compound. Fluoro-substituted pyridines have been extensively studied for their ability to enhance metabolic stability, improve bioavailability, and increase binding interactions with biological targets. In particular, the trifluoromethyl group is known to increase lipophilicity and binding affinity, while the cyano and nitro groups can serve as pharmacophoric elements that interact with specific enzymes or receptors.

Recent advancements in computational chemistry and drug design have highlighted the importance of fluorinated pyridines in medicinal chemistry. Studies have demonstrated that compounds incorporating such moieties often exhibit improved pharmacokinetic profiles and enhanced therapeutic efficacy. For instance, 3-Cyano-5-nitro-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine has been investigated for its potential applications in the development of kinase inhibitors, which are crucial in treating various cancers and inflammatory diseases. The combination of electron-deficient nitrogen atoms and fluorine substituents in this compound makes it an attractive candidate for designing molecules that can selectively target dysregulated signaling pathways.

The nitro group in 3-Cyano-5-nitro-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine plays a critical role in its reactivity and function. Nitro-substituted pyridines are known to participate in various chemical transformations, including nucleophilic aromatic substitution and reduction reactions, which can be exploited for synthetic purposes. Additionally, the nitro group can act as a hydrogen bond acceptor, enhancing interactions with biological targets such as proteins and enzymes. This feature is particularly valuable in drug design, where precise molecular interactions are essential for achieving high selectivity and potency.

The trifluoromethoxy group at the 4-position of the pyridine ring further enhances the electronic properties of 3-Cyano-5-nitro-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine. This substituent is known to increase lipophilicity while maintaining metabolic stability, making it an ideal choice for improving oral bioavailability. Furthermore, the trifluoromethoxy group can influence the orientation of adjacent functional groups, allowing for optimal interactions with biological targets. These properties make this compound a promising candidate for further exploration in medicinal chemistry.

In vitro studies have begun to uncover the potential biological activities of 3-Cyano-5-nitro-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine. Initial experiments suggest that this compound may exhibit inhibitory effects on certain kinases and enzymes involved in cancer progression. The ability to modulate these pathways could lead to novel therapeutic strategies for treating tumors that rely on aberrant signaling networks. Additionally, the compound's structural similarity to known bioactive molecules suggests that it may have additional applications in treating inflammatory diseases and infectious disorders.

The synthesis of 3-Cyano-5-nitro-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine presents unique challenges due to its complex structure and multiple functional groups. However, advances in synthetic methodologies have made it possible to access such compounds with increasing efficiency. Techniques such as palladium-catalyzed cross-coupling reactions and metal-mediated fluorination have been particularly useful in constructing the desired framework. These methods allow chemists to introduce fluorine atoms with high precision, which is critical for achieving the desired biological activity.

The future prospects of 3-Cyano-5-nitro-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine in pharmaceutical research are promising. Ongoing studies aim to optimize its synthetic routes, evaluate its pharmacological profile more comprehensively, and explore its potential as a lead compound for drug development. Collaborative efforts between chemists, biologists, and pharmacologists will be essential in translating these findings into tangible therapeutic benefits for patients worldwide.

In conclusion,3-Cyano-5-nitro-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine (CAS No. 1806053-21-3) represents a significant advancement in medicinal chemistry due to its unique structural features and promising biological activities. The combination of electron-withdrawing groups such as cyano and nitro, along with lipophilic fluorine substituents like trifluoromethoxy and trifluoromethyl, makes this compound a versatile scaffold for drug discovery. As research continues to uncover new applications for this molecule,3-Cyano-5-nitro-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine is poised to play a crucial role in developing innovative treatments for various diseases.